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Compound of Interest

Compound Name: AW4

Cat. No.: B15583369 Get Quote

To ensure the safe and proper disposal of any substance, it is critical to first correctly identify

the material in question. The designation "AW4" is used for several distinctly different products,

each with its own specific handling and disposal protocols.

Identification of "AW4"
Initial research reveals that "AW4" can refer to, but is not limited to, the following:

A chemical ligand: Identified in the RCSB Protein Data Bank with the formal name (1S,2S)-2-

[(N-{[2-(3-chlorophenyl)ethoxy]carbonyl}-L-leucyl)amino]-1-hydroxy-3-[(3S)-2-oxopyrrolidin-3-

yl]propane-1-sulfonic acid.[1]

A pressure-sensitive adhesive material: As specified in a Material Safety Data Sheet (MSDS)

from Avery Dennison.[2]

An automatic transmission fluid: Commonly discussed in automotive forums.[3][4][5]

A Köppen climate classification: Used in climatology to describe a specific type of tropical

savanna climate.[6][7][8]

Given the context of researchers, scientists, and drug development professionals, it is highly

probable that the relevant substance is the AW4 chemical ligand. However, without a definitive

identification, providing accurate disposal procedures is not possible.
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For any chemical used in a laboratory setting, the primary source of information for safe

handling and disposal is its Safety Data Sheet (SDS). The SDS provides comprehensive

information about the chemical's properties, hazards, and the necessary precautions for its use

and disposal.

The general steps for proper disposal of laboratory chemical waste are as follows:

Identification and Classification: Determine the chemical's hazardous properties by

consulting the SDS. Wastes are typically categorized as hazardous based on characteristics

such as ignitability, corrosivity, reactivity, or toxicity.

Segregation: Do not mix different types of chemical waste. Incompatible chemicals can react

violently, producing heat, toxic gases, or explosions. Waste should be segregated into

labeled containers for halogenated solvents, non-halogenated solvents, acids, bases, and

other specific chemical classes.

Containerization: Use appropriate, clearly labeled, and sealed containers for waste

collection. The container material must be compatible with the chemical waste it holds.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name(s) of the contents, and the associated hazards.

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic. Secondary containment should be used to prevent spills.

Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.

Logical Workflow for AW4 Disposal
Below is a generalized workflow for determining the proper disposal procedure for a laboratory

chemical like AW4.

Caption: Logical workflow for determining the proper disposal procedure for a chemical

substance.
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To receive specific and actionable guidance, please provide the Safety Data Sheet (SDS) for

the particular "AW4" substance you are using. Without this crucial document, any provided

disposal instructions would be generic and potentially unsafe. Always prioritize consulting the

SDS and your institution's Environmental Health and Safety (EHS) department for chemical

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rcsb.org [rcsb.org]

2. label.averydennison.com [label.averydennison.com]

3. naxja.org [naxja.org]

4. reddit.com [reddit.com]

5. naxja.org [naxja.org]

6. Kalamu - Wikipedia [en.wikipedia.org]

7. mdpi.com [mdpi.com]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [AW4 proper disposal procedures]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b15583369#aw4-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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